Cas no 588696-21-3 (2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid)

2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid is a brominated and chlorinated quinoline derivative with a carboxylic acid functional group, offering versatile reactivity for synthetic applications. Its structure, featuring a 4-bromophenyl substituent and a chloro-methyl substitution pattern on the quinoline core, enhances its utility as an intermediate in pharmaceutical and agrochemical research. The carboxylic acid moiety allows for further derivatization, enabling the synthesis of amides, esters, or other functionalized compounds. This compound’s distinct substitution pattern may contribute to binding interactions in medicinal chemistry, particularly in targeting specific biological pathways. Its high purity and well-defined structure make it suitable for precision synthesis and mechanistic studies.
2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid structure
588696-21-3 structure
Product Name:2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid
CAS No:588696-21-3
MF:C17H11BrClNO2
MW:376.631742715836
MDL:MFCD03422104
CID:3111392
PubChem ID:4514016
Update Time:2025-10-12

2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromo-phenyl)-7-chloro-8-methyl-quinoline-4-carboxylic acid
    • 2-(4-Bromophenyl)-7-chloro-8-methyl-4-quinolinecarboxylic acid
    • ALBB-000662
    • SB72311
    • AKOS003323225
    • H21036
    • 588696-21-3
    • VS-03973
    • Oprea1_367761
    • 2-(4-bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid
    • MFCD03422104
    • 2-(4-bromophenyl)-7-chloro-8-methylquinoline-4-carboxylicacid
    • DTXSID601179915
    • BBL013733
    • STK333760
    • 2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid
    • MDL: MFCD03422104
    • Inchi: 1S/C17H11BrClNO2/c1-9-14(19)7-6-12-13(17(21)22)8-15(20-16(9)12)10-2-4-11(18)5-3-10/h2-8H,1H3,(H,21,22)
    • InChI Key: XWTCJMYTDLEKRK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CC(C(=O)O)=C2C=CC(=C(C)C2=N1)Cl

Computed Properties

  • Exact Mass: 374.96617Da
  • Monoisotopic Mass: 374.96617Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 534.1±50.0 °C at 760 mmHg
  • Flash Point: 276.8±30.1 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid Security Information

2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM267029-1g
2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid
588696-21-3 97%
1g
$194 2022-06-10
abcr
AB378091-500 mg
2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid
588696-21-3
500MG
€195.40 2022-06-10
abcr
AB378091-1 g
2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid
588696-21-3
1g
€239.00 2023-04-25
abcr
AB378091-5 g
2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid
588696-21-3
5g
€656.50 2023-04-25
abcr
AB378091-10 g
2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid
588696-21-3
10g
€1074.00 2023-04-25
TRC
B014630-250mg
2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid
588696-21-3
250mg
$ 185.00 2022-06-07
TRC
B014630-500mg
2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid
588696-21-3
500mg
$ 300.00 2022-06-07
TRC
B014630-1000mg
2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid
588696-21-3
1g
$ 480.00 2022-06-07
Chemenu
CM267029-5g
2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid
588696-21-3 97%
5g
$429 2021-08-18
abcr
AB378091-500mg
2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid; .
588696-21-3
500mg
€205.00 2025-04-17

Additional information on 2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid

2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid: A Comprehensive Overview

2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid, also known by its CAS number 588696-21-3, is a highly specialized organic compound with significant applications in the field of synthetic chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that have been extensively studied due to their diverse biological activities and structural versatility. The molecule's structure is characterized by a quinoline ring system with substituents at positions 4, 7, and 8, which contribute to its unique chemical properties and reactivity.

The synthesis of 2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid involves a series of carefully designed multi-step reactions, often incorporating advanced methodologies such as Suzuki coupling, Friedel-Crafts alkylation, and nucleophilic aromatic substitution. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are particularly valuable for medicinal chemistry applications. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing reaction times while maintaining high yields.

The compound's chemical structure is notable for its bromine atom at the para position of the phenyl ring, a chlorine substituent at position 7 of the quinoline ring, and a methyl group at position 8. These substituents not only influence the molecule's electronic properties but also play a critical role in its biological activity. For instance, the bromine atom enhances the molecule's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with target proteins. The chlorine substituent introduces electron-withdrawing effects, further modulating the compound's reactivity and selectivity in various biochemical environments.

Recent studies have highlighted the potential of 2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid as a lead compound in drug discovery programs targeting various therapeutic areas. For example, researchers have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The carboxylic acid group at position 4 of the quinoline ring facilitates hydrogen bonding interactions with amino acids in enzyme active sites, making it an attractive candidate for rational drug design.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its aromatic system and functional groups make it suitable for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices. Recent investigations have focused on optimizing its electronic properties through strategic substitution patterns, leading to improved device performance.

The biological activity of 2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid is further enhanced by its ability to undergo bioisosteric replacements and structural modifications. For instance, replacing the bromine atom with other halogens or electron-donating groups can significantly alter its pharmacokinetic profile without compromising its core functionality. Such flexibility underscores its potential as a versatile building block in medicinal chemistry.

In conclusion, 2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid, with its unique structure and diverse functional groups, represents a valuable asset in modern chemical research. Its applications span across drug discovery, materials science, and synthetic chemistry, making it a subject of ongoing scientific interest. As researchers continue to explore its properties and optimize its synthesis pathways, this compound is poised to contribute significantly to future advancements in these fields.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd